Cas no 27126-93-8 (3,5-Bis(trifluoromethyl)benzonitrile)

3,5-Bis(trifluoromethyl)benzonitrile Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)benzonitrile
• 3,5-di(trifluoromethyl)-benzonitrile radical
• 3,5-(bistrifluoromethyl)benzonitrile
• 3,5-(CF3)2C6H3CN
• 3,5-bis(trifluoromethyl)benzenecarbonitrile
• 3,5-di(Trifluoromethyl)benzonitrile
• Bis(3,5-trifluoromethyl)benzonitrile
• ditrifluoromethylbenzonitrile
• fxffr ccn exfff
• MBT-CN
• Benzonitrile, 3,5-bis(trifluoromethyl)-
• CZKHHAOIHXHOSR-UHFFFAOYSA-N
• 3,5-bistrifluoromethylbenzonitrile
• NSC88316
• PubChem4691
• 3,5-bis-(Trifluoromethyl)benzonitrile
• 3,5-Bis(tifluoromethyl)-1-cyanobenzene
• NCIOpen2_005426
• KSC495G4H
• CZKH
• +Expand

• MDL： MFCD00000379
• InChIKey： CZKHHAOIHXHOSR-UHFFFAOYSA-N
• Inchi： 1S/C9H3F6N/c10-8(11,12)6-1-5(4-16)2-7(3-6)9(13,14)15/h1-3H
• SMILES： FC(C1C([H])=C(C#N)C([H])=C(C(F)(F)F)C=1[H])(F)F
• BRN： 3552650

Computed Properties

• Exact Mass: 239.016968g/mol
• Surface Charge: 0
• XLogP3: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 0
• Monoisotopic Mass: 239.016968g/mol
• Monoisotopic Mass: 239.016968g/mol
• Topological Polar Surface Area: 23.8Ų
• Heavy Atom Count: 16
• Complexity: 273
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 3.59588
• PSA: 23.79000
• Refractive Index: 1.4175-1.4195
• Boiling Point: 155°C at 760 mmHg
• Melting Point: 16-20°C
• Flash Point: 72 ºC
• Color/Form: Not available
• Solubility: Not available
• Density: 1.42

3,5-Bis(trifluoromethyl)benzonitrile Security Information

• Symbol: GHS06
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S23-S26-S28-S37/39-S36/37/39-S36/37
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：3276
• Hazard Statement： H301,H312,H332,H315,H319,H335,H227
• Warning Statement： P210,P301
  P310,P305
  P351
  P338,P302
  P352,P405,P501A
• Prompt：warning
• Storage Condition：Sealed in dry,2-8°C
• PackingGroup：III
• Risk Phrases： R20/21/22;R36/37/38
• Signal Word：Danger
• HazardClass：6.1

3,5-Bis(trifluoromethyl)benzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides